4-(4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamido)benzamide

• IUPAC Name: 4-[4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanoylamino]benzamide
• InChI: InChI=1S/C22H22N4O3/c1-15-4-6-16(7-5-15)19-12-13-21(28)26(25-19)14-2-3-20(27)24-18-10-8-17(9-11-18)22(23)29/h4-13H,2-3,14H2,1H3,(H2,23,29)(H,24,27)
• InChI Key: CCAQYGPNJQAGHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

4-(4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamido)benzamide, also known as OTS964, is a small molecule inhibitor that has been shown to have potential in cancer treatment. It was first synthesized by OncoTherapy Science, Inc. in Japan and has since been the subject of numerous scientific studies.

Scientific Research Applications

Synthetic Methodologies and Derivative Development

• An efficient synthesis of novel indolylpyridazinone derivatives with expected biological activity has been demonstrated, highlighting the utility of pyridazinone cores in developing compounds with potential antibacterial properties (Abubshait, 2007).
• Research into phthalazinone derivatives prepared via various reactions shows the adaptability of pyridazinone-related frameworks in synthesizing new compounds with potential for diverse biological activities (Mahmoud et al., 2012).
• The hydrolysis of specific pyridazine derivatives to yield novel compounds further emphasizes the chemical versatility and potential pharmacological applications of these heterocycles (Kuraishi, 1960).

Biological Activity and Applications

• The synthesis and characterization of new pyridazine and pyrimidinone derivatives, designed as anti-inflammatory agents, illustrate the therapeutic potential of these chemical frameworks. Some of these compounds have shown good anti-inflammatory activity, comparable to standard drugs (Amr et al., 2007).
• Novel syntheses targeting heterocyclic systems fused to thiophene moieties using citrazinic acid as a synthon have been developed, aiming at anti-inflammatory applications and showcasing the role of pyridazinone derivatives in medicinal chemistry (Sallam et al., 2021).

Agrochemical Research

• Investigations into pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids as protoporphyrinogen oxidase inhibitors highlight the agrochemical applications of pyridazinone derivatives, with several compounds exhibiting improved tobacco protoporphyrinogen oxidase-inhibiting and herbicidal activities (Wang et al., 2017).